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Compound of Interest

Compound Name: 6-Fluorohexanal

Cat. No.: B1655487

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe storage and handling of 6-
Fluorohexanal (CAS No. 373-33-1). The information is intended to support laboratory research
and development activities by ensuring the integrity of the compound and the safety of
personnel.

Chemical and Physical Properties

6-Fluorohexanal is a fluorinated aliphatic aldehyde. Its physical and chemical properties are
summarized in the table below. Understanding these properties is crucial for safe handling and
storage.
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Property Value Reference

CAS Number 373-33-1 [1112]

Molecular Formula CeH11FO [2]

Molecular Weight 118.15 g/mol [2]

Appearance Colorless liquid (presumed)

Boiling Point 130-131°C [3]

Flash Point 32°C [3]

Vapor Pressure 10.5mmHg @ 20 °C (for [3]
Hexanal)

Vapor Density 3.45 (Air = 1.0) (for Hexanal) [3]

Safety and Handling

As with all aldehydes, 6-Fluorohexanal should be handled with care in a well-ventilated area,
preferably within a chemical fume hood.[4] Aldehydes can be irritating to the skin, eyes, and
respiratory system.

Personal Protective Equipment (PPE)

A comprehensive assessment of the risks associated with the specific experimental procedure
should be conducted to determine the appropriate level of PPE. The following are general PPE
recommendations for handling 6-Fluorohexanal:

» Eye Protection: Chemical splash goggles are mandatory. A face shield should be worn over
safety glasses when there is a risk of splashing.[5][6]

o Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, should be worn.[5]
[6] It is important to consult the glove manufacturer's compatibility chart for specific
breakthrough times.

o Skin and Body Protection: A laboratory coat must be worn. For larger quantities or
procedures with a higher risk of splashing, a chemical-resistant apron or coveralls should be
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used.[6]

» Respiratory Protection: If work cannot be conducted in a fume hood or if there is a risk of
generating aerosols, a NIOSH-approved respirator with an appropriate organic vapor
cartridge is required.[5]

Emergency Procedures

¢ In case of skin contact: Immediately wash the affected area with soap and plenty of water for
at least 15 minutes. Remove contaminated clothing.

 In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally. Seek immediate medical attention.

¢ In case of inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen.
Seek medical attention.

 In case of ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate
medical attention.

Storage Guidelines

Proper storage of 6-Fluorohexanal is essential to maintain its purity and prevent hazardous

reactions.
Storage Condition Recommendation
Temperature Store in a cool, dry, and well-ventilated area.[7]
For long-term storage, consider storing under an
Inert Atmosphere inert atmosphere (e.g., argon or nitrogen) to
prevent oxidation.
Container Keep in a tightly closed container.

- Store away from strong oxidizing agents, strong
Incompatibilities L
bases, and sources of ignition.

Experimental Protocols
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While specific experimental protocols for 6-Fluorohexanal are not widely published, the
following general procedures for handling aliphatic aldehydes can be adapted.

General Workflow for Handling 6-Fluorohexanal

The following diagram illustrates a typical workflow for handling 6-Fluorohexanal in a
laboratory setting.

General laboratory workflow for handling 6-Fluorohexanal.

Protocol for a Grighard Reaction with 6-Fluorohexanal
(Hypothetical)

This protocol is a hypothetical example of how 6-Fluorohexanal might be used in a common
organic synthesis reaction. Note: This procedure has not been validated and should be
adapted and optimized by the researcher.

Objective: To synthesize 7-fluoro-2-heptanol via a Grignard reaction.

Materials:

6-Fluorohexanal

¢ Methylmagnesium bromide (3M in diethyl ether)

o Anhydrous diethyl ether

e Saturated aqueous ammonium chloride solution

e Magnesium sulfate

¢ Round-bottom flask

o Addition funnel

e Magnetic stirrer

e |ce bath
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Procedure:

e Setup: Assemble a dry, three-necked round-bottom flask equipped with a magnetic stir bar,
an addition funnel, and a nitrogen inlet.

e Reagent Addition: In the fume hood, charge the flask with the desired amount of
methylmagnesium bromide in anhydrous diethyl ether.

e Cooling: Cool the flask to 0 °C using an ice bath.

o Aldehyde Addition: Dissolve 6-Fluorohexanal in anhydrous diethyl ether and add it to the
addition funnel. Add the 6-Fluorohexanal solution dropwise to the stirred Grignard reagent
at0 °C.

» Reaction: After the addition is complete, allow the reaction to warm to room temperature and
stir for 1-2 hours.

¢ Quenching: Carefully quench the reaction by the slow, dropwise addition of saturated
aqueous ammonium chloride solution while cooling the flask in an ice bath.

o Workup: Transfer the mixture to a separatory funnel. Separate the organic layer and extract
the aqueous layer with diethyl ether. Combine the organic layers, wash with brine, and dry
over anhydrous magnesium sulfate.

« Purification: Filter the drying agent and concentrate the organic solution in vacuo. The crude
product can be purified by distillation or column chromatography.

Signaling Pathways and Logical Relationships

The following diagrams illustrate logical relationships relevant to the handling and reactivity of
6-Fluorohexanal.

Chemical incompatibilities of 6-Fluorohexanal.
Decision tree for selecting appropriate PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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